Cas no 1534688-50-0 (5-Bromo-2-methyl-2h-indazole-3-carboxylic acid)

• Product Name: 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid
• CAS No: 1534688-50-0
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD26680691
• CID: 4604483
• PubChem ID: 83387269
• Update Time: 2025-06-09

5-Bromo-2-methyl-2h-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-2h-indazole-3-carboxylic acid
• SB12807
• 5-bromo-2-methyl-2H-indazole-3-carboxylicacid
• 1534688-50-0
• AKOS023100523
• MFCD26680691
• P17481
• EN300-1709597
• CS-0050614
• AS-54088
• SY233861
• 5-bromo-2-methylindazole-3-carboxylic acid
• 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid

• MDL： MFCD26680691
• Inchi： 1S/C9H7BrN2O2/c1-12-8(9(13)14)6-4-5(10)2-3-7(6)11-12/h2-4H,1H3,(H,13,14)
• InChI Key： FPDHDGSBPJCSOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=O)O)N(C)N=2

Computed Properties

• Exact Mass: 253.96909 g/mol
• Monoisotopic Mass: 253.96909 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1
• Molecular Weight: 255.07

Additional information on 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid

5-Bromo-2-methyl-2h-indazole-3-carboxylic Acid (CAS No. 1534688-50-0): A Comprehensive Overview

5-Bromo-2-methyl-2h-indazole-3-carboxylic acid (CAS No. 1534688-50-0) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid.

Chemical Structure and Properties

The molecular formula of 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid is C₁₁H₉BrN₂O₂, and its molecular weight is 277.10 g/mol. The compound features a bromine atom at the 5-position of the indazole ring, a methyl group at the 2-position, and a carboxylic acid group at the 3-position. These functional groups contribute to its unique chemical properties and reactivity. The presence of the bromine atom enhances the compound's lipophilicity, making it more suitable for cellular uptake and interaction with biological targets.

Synthesis Methods

The synthesis of 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid can be achieved through several routes. One common method involves the reaction of 5-bromoindazole with methyl acrylate in the presence of a base, followed by hydrolysis to form the carboxylic acid. Another approach involves the coupling of 5-bromoindazole with methyl glycinate using a coupling reagent such as HATU or EDC·HCl, followed by hydrolysis. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

5-Bromo-2-methyl-2h-indazole-3-carboxylic acid has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated anti-cancer properties by inducing apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as NF-κB and MAPK.

In neuroprotective studies, 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid has shown promise in reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be a valuable lead for developing new therapeutic agents for these conditions.

Potential Applications

The diverse biological activities of 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid make it an attractive candidate for various applications in drug discovery and development. In the field of oncology, this compound could be further optimized to enhance its anti-cancer properties and reduce side effects. In inflammatory diseases, it could be developed into novel anti-inflammatory drugs with improved efficacy and safety profiles.

In neurology, the neuroprotective effects of 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid offer a promising avenue for developing treatments for neurodegenerative diseases. Additionally, its ability to modulate signaling pathways involved in cell survival and death makes it a potential therapeutic agent for other neurological disorders such as stroke and traumatic brain injury.

Conclusion

In conclusion, 5-Bromo-2-methyl-2h-indazole-3-carboxylic acid (CAS No. 1534688-50-0) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this field continues to advance, we can expect to see more exciting discoveries and applications involving this promising compound.